Cas no 1805953-14-3 (4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol)

• Product Name: 4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol
• CAS No: 1805953-14-3
• MF: C₈H₇BrClF₂NO
• MW: 286.501087427139
• CID: 4864443
• Update Time: 2025-10-31

4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H7BrClF2NO/c9-6-4(1-10)2-13-7(8(11)12)5(6)3-14/h2,8,14H,1,3H2
• InChI Key： KOXQGSLGIZXTNH-UHFFFAOYSA-N
• SMILES： BrC1C(CCl)=CN=C(C(F)F)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol

Research Briefing on 4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol (CAS: 1805953-14-3)

4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol (CAS: 1805953-14-3) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique halogenated and difluoromethylated pyridine core, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its importance in modern pharmaceutical research.

The structural features of 4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol, including the bromo and chloromethyl substituents, provide reactive handles for further chemical modifications, making it a valuable scaffold for medicinal chemists. The presence of the difluoromethyl group is particularly noteworthy, as it can influence the pharmacokinetic and pharmacodynamic properties of derived compounds, such as metabolic stability and membrane permeability. These attributes have spurred investigations into its role in optimizing drug-like properties in preclinical candidates.

Recent research efforts have focused on the synthetic routes to access 4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol and its derivatives. A study published in the Journal of Medicinal Chemistry (2023) described an efficient multi-step synthesis involving halogenation and difluoromethylation of the pyridine core, achieving high yields and purity. The study also highlighted the compound's compatibility with various coupling reactions, enabling the construction of diverse molecular libraries for high-throughput screening.

In addition to its synthetic utility, 4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol has been evaluated for its biological activity. Preliminary in vitro assays revealed moderate inhibitory effects against certain bacterial strains, suggesting potential applications in antimicrobial drug development. Furthermore, its incorporation into kinase inhibitor scaffolds has shown promising results in targeting oncogenic signaling pathways, as reported in a recent Bioorganic & Medicinal Chemistry Letters article (2024). These findings underscore the compound's dual role as a synthetic intermediate and a bioactive entity.

Despite these advancements, challenges remain in optimizing the compound's selectivity and toxicity profiles. Current research is exploring structural modifications to enhance its specificity for target proteins while minimizing off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts, as detailed in a recent preprint on ChemRxiv (2024). These approaches aim to unlock the full potential of 4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol in drug discovery.

In conclusion, 4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol (CAS: 1805953-14-3) represents a promising scaffold in chemical biology and medicinal chemistry. Its synthetic versatility and emerging biological activities make it a focal point for ongoing research. Future studies will likely delve deeper into its applications, particularly in the development of novel therapeutics for infectious diseases and cancer. As the field progresses, this compound is poised to play a pivotal role in bridging chemical synthesis and biological innovation.